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Compound of Interest

Compound Name: N-Boc-Benzotriazole

Cat. No.: B162325 Get Quote

For immediate release: This technical guide provides an in-depth overview of the chemical

properties, structure, synthesis, and applications of N-Boc-benzotriazole (tert-butyl

benzotriazole-1-carboxylate). This document is intended for researchers, scientists, and

professionals in the fields of chemical synthesis and drug development.

Core Chemical Properties and Structure
N-Boc-benzotriazole is a stable, crystalline solid that serves as an efficient reagent for the

introduction of the tert-butoxycarbonyl (Boc) protecting group onto primary and secondary

amines. Its stability and reactivity make it a valuable tool in peptide synthesis and other areas

of organic chemistry.

Chemical Structure
N-Boc-benzotriazole consists of a benzotriazole core, a bicyclic aromatic heterocycle, with a

tert-butoxycarbonyl (Boc) group attached to one of the nitrogen atoms of the triazole ring.

IUPAC Name: tert-butyl benzotriazole-1-carboxylate[1]

Molecular Formula: C₁₁H₁₃N₃O₂[1]

SMILES: CC(C)(C)OC(=O)N1N=NC2=CC=CC=C12

InChI Key: NWMQPTCDOIQMHM-UHFFFAOYSA-N[1]
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Physicochemical Properties
A summary of the key physicochemical properties of N-Boc-benzotriazole is presented in the

table below. It is important to note that while data for the parent compound, benzotriazole, is

readily available, specific experimental values for the melting and boiling points of N-Boc-
benzotriazole are not extensively reported in the literature.

Property Value Source

Molecular Weight 219.24 g/mol [1]

CAS Number 130384-98-4

Appearance
White to light tan crystalline

solid

[2] (by analogy to

benzotriazole)

Melting Point

Not readily available. For

reference, the melting point of

the parent compound, 1H-

Benzotriazole, is 96-99°C.

[3]

Boiling Point

Not readily available. For

reference, the boiling point of

the parent compound, 1H-

Benzotriazole, is 204°C at 15

mmHg.

[3]

Solubility

Soluble in organic solvents

such as dichloromethane

(DCM), N,N-

dimethylformamide (DMF),

ethanol, benzene, and toluene.

[2]

Stability

Stable crystalline compound

that can be stored at room

temperature for months.

Synthesis of N-Boc-Benzotriazole
There are two primary and efficient methods for the synthesis of N-Boc-benzotriazole.
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Method 1: From Benzotriazole and Di-tert-butyl
dicarbonate
This is a common and straightforward method for the preparation of N-Boc-benzotriazole.

Reactants

Conditions

Benzotriazole

Di-tert-butyl dicarbonate
(Boc)₂O

Base
(e.g., Triethylamine)

Solvent
(e.g., Dichloromethane)

N-Boc-Benzotriazole Byproducts
(t-BuOH, CO₂, Base·HCl)

Work-upReaction

Click to download full resolution via product page

Synthesis of N-Boc-Benzotriazole via Boc Anhydride

Experimental Protocol:

Dissolve benzotriazole in a suitable aprotic solvent, such as dichloromethane (DCM) or

tetrahydrofuran (THF), in a reaction vessel.

Add a base, typically a tertiary amine like triethylamine, to the solution.
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To this stirred solution, add di-tert-butyl dicarbonate ((Boc)₂O), either neat or dissolved in the

same solvent.

Allow the reaction to proceed at room temperature. The progress of the reaction can be

monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is typically washed with water and brine to remove the

base hydrochloride and other water-soluble byproducts.

The organic layer is dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), filtered, and the

solvent is removed under reduced pressure to yield N-Boc-benzotriazole. Further

purification can be achieved by recrystallization if necessary.

Method 2: From Benzotriazol-1-ylcarbonyl chloride
This method involves the reaction of a pre-formed activated benzotriazole derivative with tert-

butyl alcohol.

Experimental Protocol:

Benzotriazol-1-ylcarbonyl chloride is generated from the reaction of benzotriazole with

phosgene.

The resulting benzotriazol-1-ylcarbonyl chloride is then reacted with tert-butyl alcohol in the

presence of a base to yield N-Boc-benzotriazole. This reaction is typically carried out in an

inert solvent.

Application in Amine Protection
N-Boc-benzotriazole is widely used for the N-protection of amines, particularly in the synthesis

of peptides and other complex organic molecules. The benzotriazole moiety acts as a good

leaving group, facilitating the transfer of the Boc group to the amine.

Start Dissolve amine/
amino acid in solvent

Add N-Boc-Benzotriazole
 and base (e.g., TEA) Stir at room temperature Monitor reaction

progress (TLC)
Aqueous work-up to
remove byproducts

Reaction complete Isolate N-Boc protected
product End
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Workflow for N-Boc Protection of Amines

General Experimental Protocol for N-Boc Protection of an Amino Acid:

The amino acid is dissolved in a mixture of an organic solvent (e.g., acetonitrile) and water.

A base, such as triethylamine, is added to the solution to deprotonate the amino group of the

amino acid.

N-Boc-benzotriazole is added to the reaction mixture.

The reaction is stirred at room temperature until completion, which can be monitored by TLC.

Upon completion, an aqueous work-up is performed to remove the benzotriazole byproduct

and the base. This typically involves acidification followed by extraction with an organic

solvent.

The organic layers are combined, dried, and the solvent is evaporated to yield the N-Boc

protected amino acid.

This protocol is valued for its mild reaction conditions and the high purity of the resulting N-

protected amino acids, often without the formation of dipeptide or tripeptide impurities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b162325#n-boc-benzotriazole-chemical-properties-
and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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